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Compound of Interest

Compound Name: Usp7-IN-9

Cat. No.: B12401491

For Immediate Implementation: This document provides crucial safety and logistical guidance
for the proper handling and disposal of Usp7-IN-9, a potent ubiquitin-specific protease 7
(USP7) inhibitor. Researchers, scientists, and drug development professionals are advised to
adhere to these procedures to ensure a safe laboratory environment and compliance with
standard chemical waste management protocols.

Disclaimer: A specific Safety Data Sheet (SDS) for Usp7-IN-9 is not publicly available. The
following procedures are based on general principles of laboratory safety, the known chemical
properties of the compound, and standard guidelines for the disposal of halogenated organic
compounds and potent small molecule inhibitors. It is imperative to consult and follow the
specific guidelines provided by your institution's Environmental Health and Safety (EHS)
department.

Key Chemical and Physical Properties of Usp7-IN-9

For easy reference, the essential quantitative data for Usp7-IN-9 is summarized in the table
below.
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Property Value Source

Molecular Formula C32H33CIFsN6Os --INVALID-LINK--
Molecular Weight 779.08 g/mol --INVALID-LINK--

ICso0 40.8 nM for USP7 --INVALID-LINK--[1][2]

) General knowledge for such
Appearance Solid

compounds
Solubility Soluble in DMSO (100 mg/mL)  --INVALID-LINK--[2]
) 4°C, sealed, away from
Storage (Solid) ] --INVALID-LINK--
moisture
] -80°C (6 months), -20°C (1
Storage (Solution) --INVALID-LINK--

month)

Experimental Protocols: Safe Handling and Disposal
Procedures

Adherence to the following step-by-step protocols is essential for minimizing risk and ensuring
proper disposal of Usp7-IN-9.

Personal Protective Equipment (PPE) and Handling

Due to its potent biological activity, Usp7-IN-9 should be handled with caution in a designated
area, such as a chemical fume hood, to avoid inhalation of any dust or aerosols.[3]

o Always wear appropriate PPE: This includes a lab coat, safety goggles with side shields, and
nitrile gloves.

e Weighing and Aliquoting: Perform these tasks in a fume hood or a ventilated balance
enclosure to minimize exposure to the solid compound.

e Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Handle the
compound in a manner that avoids the generation of dust.[3]
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Spill Management

In the event of a spill, follow these procedures immediately:

o Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

e Don Appropriate PPE: Before cleaning, ensure you are wearing the necessary protective
equipment.

o Contain the Spill: For solid spills, gently cover with an absorbent material to prevent dust
from becoming airborne. For liquid spills (e.g., a solution in DMSO), absorb with a chemical
absorbent pad or vermiculite.

o Clean the Area: Carefully collect the absorbed material using non-sparking tools and place it
into a sealed, labeled container for hazardous waste.[4]

o Decontaminate the Surface: Clean the spill area with a suitable solvent (e.g., ethanol),
followed by soap and water.

» Dispose of Cleaning Materials: All materials used for cleanup must be disposed of as
hazardous waste.

Disposal Procedures

As a halogenated organic compound, Usp7-IN-9 and its associated waste must be segregated
from non-halogenated chemical waste.[3][5][6]

e Solid Usp7-IN-9 Waste:

o Collect any unused or waste Usp7-IN-9 solid in its original container or a clearly labeled,
sealed container.

o Label the container as "Hazardous Waste: Halogenated Organic Solid" and include the full
chemical name "Usp7-IN-9".

e Liquid Usp7-IN-9 Waste (e.g., in DMSO):
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o Collect all liquid waste containing Usp7-IN-9 in a dedicated, leak-proof, and compatible
container.[4]

o Label the container as "Hazardous Waste: Halogenated Organic Liquid" and list all
constituents, including the solvent (e.g., "Usp7-IN-9 in DMSQO").

e Contaminated Labware:

o Disposable items (e.g., pipette tips, tubes, gloves) that have come into contact with Usp7-
IN-9 should be collected in a designated, sealed bag or container.

o Label the container as "Hazardous Waste: Usp7-IN-9 Contaminated Debris".

o Store all Usp7-IN-9 waste containers in a designated satellite accumulation area within the
laboratory.

e Ensure waste containers are tightly sealed to prevent leaks or evaporation.[4]
» Store incompatible waste types separately to prevent accidental reactions.[4]

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste. Do not attempt to dispose of Usp7-IN-9 down the drain or in the regular
trash.

Mandatory Visualization: Usp7-IN-9 Disposal
Workflow

The following diagram illustrates the decision-making process for the proper disposal of Usp7-
IN-9 and related materials.
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Caption: Logical workflow for the safe disposal of Usp7-IN-9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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